Cas no 85154-09-2 (2-(lactoyloxy)propionic acid, compound with 2-[[4-[3-(4-chlorophenyl)-4,5-dihydro-1h-pyrazol-1-yl]phenyl]sulphonyl]-1,n,n-trimethylethylamine (1:1))

• Product name: 2-(lactoyloxy)propionic acid, compound with 2-[[4-[3-(4-chlorophenyl)-4,5-dihydro-1h-pyrazol-1-yl]phenyl]sulphonyl]-1,n,n-trimethylethylamine (1:1)
• CAS No: 85154-09-2
• MF: C₂₆H₃₄ClN₃O₇S
• MW: 568.082065105438
• CID: 887358
• PubChem ID: 44144957

2-(lactoyloxy)propionic acid, compound with 2-[[4-[3-(4-chlorophenyl)-4,5-dihydro-1h-pyrazol-1-yl]phenyl]sulphonyl]-1,n,n-trimethylethylamine (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-(lactoyloxy)propionic acid, compound with 2-[[4-[3-(4-chlorophenyl)-4,5-dihydro-1h-pyrazol-1-yl]phenyl]sulphonyl]-1,n,n-trimethylethylamine (1:1)
• 1-[4-[5-(4-chlorophenyl)-3,4-dihydropyrazol-2-yl]phenyl]sulfonyl-N,N-dimethylpropan-2-amine,2-(2-hydroxypropanoyloxy)propanoic acid
• EINECS 285-891-6
• 2-[(2-Hydroxypropanoyl)oxy]propanoic acid--1-{4-[3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]benzene-1-sulfonyl}-N,N-dimethylpropan-2-amine (1/1)
• 85154-09-2
• DTXSID801005601
• 2-(Lactoyloxy)propionic acid, compound with 2-((4-(3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)phenyl)sulphonyl)-1,N,N-trimethylethylamine (1:1)

• Inchi： InChI=1S/C20H24ClN3O2S.C6H10O5/c1-15(23(2)3)14-27(25,26)19-10-8-18(9-11-19)24-13-12-20(22-24)16-4-6-17(21)7-5-16;1-3(7)6(10)11-4(2)5(8)9/h4-11,15H,12-14H2,1-3H3;3-4,7H,1-2H3,(H,8,9)
• InChI Key： BHQIKNHQBWVNFD-UHFFFAOYSA-N
• SMILES： CC(CS(=O)(=O)C1=CC=C(C=C1)N2CCC(=N2)C3=CC=C(C=C3)Cl)N(C)C.CC(C(=O)OC(C)C(=O)O)O

Computed Properties

• Exact Mass: 567.1805993g/mol
• Monoisotopic Mass: 567.1805993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 780
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145Ų